Cas no 887204-52-6 (N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide)

• Product Name: N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide
• CAS No: 887204-52-6
• MF: C₁₇H₁₉N₃O₅S
• MW: 377.41486287117
• CID: 5479172
• Update Time: 2025-05-19

N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-methoxyphenyl)-N-[2-(4-sulfamoylphenyl)ethyl]oxamide
• N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

• Inchi： 1S/C17H19N3O5S/c1-25-14-4-2-3-13(11-14)20-17(22)16(21)19-10-9-12-5-7-15(8-6-12)26(18,23)24/h2-8,11H,9-10H2,1H3,(H,19,21)(H,20,22)(H2,18,23,24)
• InChI Key： CRIPAULSGLTHCO-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(S(N)(=O)=O)C=C1)(=O)C(NC1=CC=CC(OC)=C1)=O

Additional information on N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide

Professional Introduction to N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide (CAS No. 887204-52-6)

N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide, a compound with the chemical identifier CAS No. 887204-52-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex and highly functionalized structure, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of both 3-methoxyphenyl and 4-sulfamoylphenyl substituents contributes to its unique chemical properties, making it a promising candidate for further investigation.

The structural framework of N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide incorporates multiple pharmacophoric elements that are known to enhance binding affinity and selectivity. The 3-methoxyphenyl moiety, in particular, is often associated with biological activity due to its ability to interact with various enzymatic and receptor targets. This feature, combined with the electron-withdrawing effect of the 4-sulfamoylphenyl group, allows for fine-tuning of the molecule's pharmacokinetic profile.

In recent years, there has been a growing interest in the development of molecules that exhibit dual functionality, capable of modulating multiple biological pathways simultaneously. N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide aligns well with this trend, as its design allows for interactions with both protein kinases and transcription factors. Such dual-targeting strategies have shown considerable promise in preclinical studies, particularly in the treatment of complex diseases like cancer and inflammatory disorders.

The synthesis of N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide involves a series of multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-sulfamoylphenyl group, for instance, necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the core aromatic ring system efficiently.

Evaluation of the pharmacological properties of N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit the activity of specific kinases involved in tumor progression. Additionally, preliminary in vivo experiments suggest that the compound exhibits good oral bioavailability and minimal toxicity at therapeutic doses. These results underscore its potential as a lead compound for further medicinal chemistry optimization.

The role of computational chemistry in the design and optimization of N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and identify key interaction sites within target proteins. These insights have guided the modification of the molecule's structure to enhance its biological activity and reduce off-target effects.

The development of novel therapeutic agents often involves collaboration between academic researchers and industry scientists. N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide serves as an excellent example of such interdisciplinary research. By combining expertise from synthetic chemistry, pharmacology, and bioinformatics, researchers have been able to advance the compound from an initial concept to a promising drug candidate.

The future prospects for N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethylethanediamide are bright, with ongoing studies focusing on elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of disease biology continues to evolve, compounds like this one will play a crucial role in developing next-generation treatments that are more effective and personalized.

In conclusion, N'-(3-methoxyphenyl)-N-2-(4-sulfamoylphenyl)ethane-diamide (CAS No. 887204-52-6) is a structurally complex and functionally interesting molecule with significant potential in pharmaceutical research. Its unique combination of substituents and demonstrated biological activity make it a valuable asset in the quest for new therapeutic interventions.